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Compound of Interest
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Compound Name:

hydroxybenzophenone
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Cat. No.: B1298630

Get Quote

Technical Guide: 5-Bromo-2'-chloro-2-

hydroxybenzophenone

Physical Properties, Characterization & Critical Process
Parameters

Executive Summary

5-Bromo-2'-chloro-2-hydroxybenzophenone is a halogenated diaryl ketone serving as a
critical scaffold in the synthesis of SGLT2 inhibitors (e.g., Dapagliflozin analogs) and other aryl-
C-glycoside therapeutics.[1][2] Its structural uniqueness lies in the ortho-hydroxy motif, which
facilitates strong intramolecular hydrogen bonding with the carbonyl oxygen.[2] This interaction
significantly influences its solubility profile, melting point behavior, and stability, making it a
distinct entity from its non-hydroxylated precursors.

This guide provides a definitive reference for the compound's physicochemical attributes,
establishing the "Gold Standard"” for purity assessment in drug development workflows.
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Chemical Identity & Structural Characterization

Attribute Detail
5-Bromo-2-hydroxyphenyl)(2-
UPAC Name ::hlorophenyl))rlneth;l:oney)(
Common Name 5-Bromo-2'-chloro-2-hydroxybenzophenone
CAS Registry Number 332104-54-8
Molecular Formula C13HsBrCIO2
Molecular Weight 311.56 g/mol
SMILES Oclcce(Br)cclC(=0)c2ccecc2Cl
INChl Key JTYCQJIZUXZTAEK-UHFFFAOYSA-N
Structural Class Halogenated Benzophenone / Phenolic Ketone

Structural Visualization

The following diagram illustrates the core connectivity and the critical intramolecular hydrogen
bond (O-H---O=C) that stabilizes the molecule and reduces its polarity relative to open
conformers.[2]

Ring A (Phenol) | 2-OH Donor
2-OH, 5-Br C1-C(O)Bond T > Intramolecular H-Bond
\ C=0 Acceptor _y,- (Stabilizes Structure)
_ . Benzophenone Core Zeisius
Ring B (Aryl) C1'-C(O) Bond (C=0 Bridge)
2'-Cl

Click to download full resolution via product page

Figure 1: Structural topology highlighting the intramolecular hydrogen bond responsible for the
compound's distinct solubility and melting point.

Physical & Thermodynamic Properties[1][2]
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The following data represents the expected values for high-purity (>98%) material. Deviations

from these ranges often indicate the presence of regioisomers (e.g., 3-bromo isomers) or

residual solvent.[1][2]

Core Physical Constants

Property

Value | Range

Condition / Note

Physical State

Crystalline Solid

Powder or needles

(recrystallized)

Color

Light Yellow to Yellow

Darkens upon oxidation/light

exposure

Melting Point (MP)

97 -98 °C

Sharp range indicates high
purity

Boiling Point (Predicted)

~415 °C

At 760 mmHg (Decomposes
before BP)

Density (Predicted)

1.68 £ 0.1 g/cm3

High density due to Br/CI

atoms
Flash Point >200 °C Non-volatile solid
Vapor Pressure < 0.01 mmHg At 25 °C (Negligible volatility)

Solubility & Partitioning

The LogP (Octanol/Water) is estimated at 4.8, classifying this compound as highly lipophilic.[2]
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Solvent

Solubility Rating

Application Relevance

Water

Insoluble (< 0.1 mg/mL)

Requires surfactant for

agueous assays

Dichloromethane (DCM)

Excellent (> 100 mg/mL)

Preferred extraction solvent

DMSO

High (> 50 mg/mL)

Standard for biological stock

solutions

Ethanol / Methanol

Moderate to High

Good for recrystallization (hot)

Toluene

Moderate

Used in synthesis/workup

Spectral Analysis & Identification

For researchers verifying synthesized or purchased material, the following spectral features are
diagnostic.

Proton NMR (*H-NMR) - 400 MHz, DMSO-de

e 0 10.5-11.0 ppm (s, 1H):Phenolic -OH.[1][2] Typically sharp and downfield due to the
intramolecular hydrogen bond with the ketone carbonyl.[2]

e 0 7.3-7.8 ppm (m, 7H): Aromatic region.[1][2]

o Ring A (Phenol): Look for the specific coupling pattern of the 1,2,5-substitution.[1] The
proton ortho to the bromine and meta to the OH often appears as a doublet of doublets.

o Ring B (2-CI-Phenyl): Multiplet characteristic of ortho-substituted benzene.[1][2]

Infrared Spectroscopy (FT-IR)

e 3200-3400 cm~1: Broad -OH stretch (weakened/shifted by H-bonding).[1][2]

e 1630-1650 cm~1:C=0[1][2] (Ketone) stretch.[1][2] This value is lower than typical
benzophenones (~1660 cm~1) due to conjugation and the intramolecular H-bond.[1][2]

e ~600-800 cm~*: C-Cl and C-Br stretching vibrations (fingerprint region).[1][2]
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Synthesis & Purification Context

Understanding the synthesis aids in identifying potential impurities.[2] The standard route
involves a Friedel-Crafts Acylation.[1][2][3]

Synthetic Pathway

e Reagents: 2-Chlorobenzoyl chloride + 4-Bromophenol.[1][2]
o Catalyst: Aluminum Chloride (AICI3) or Titanium Tetrachloride (TiCla).[1][2]

e Mechanism: The acyl group attacks the ortho position of the phenol (directed by the -OH
group) to form the benzophenone bridge.

2-Chlorobenzoyl Chloride 4-Bromophenol

Mixing in DCM/DCE / Mixing in DCM/DCE

AICI3 (Lewis Acid)

Friedel-Crafts Acylation

Acid Hydrolysis (Quench) Side Reaction

5-Bromo-2'-chloro-2-hydroxybenzophenone Regioisomers :
(Target) - (e.g., acylation at other positions) :

Click to download full resolution via product page

Figure 2: Synthesis workflow highlighting the origin of the target compound and potential
isomeric impurities.

Purification Protocol (Recrystallization)
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To achieve the melting point of 97-98°C, follow this purification strategy:
e Solvent System: Ethanol/Water (9:[1][2]1) or pure Methanol.[1][2]

e Procedure: Dissolve crude solid in boiling ethanol. Add water dropwise until turbidity just
persists.[1][2] Cool slowly to 4°C.

 Critical Check: If MP is < 95°C, significant isomeric impurities (likely 3-bromo isomers) are
present.[1][2]

Handling, Stability & Safety (SDS Summary)
Hazard Identification (GHS)[1][2]

 Signal Word:WARNING
o H315: Causes skin irritation.[1][2]
e H319: Causes serious eye irritation.[1][2]

e H335: May cause respiratory irritation.[1][2]

Storage & Stability

o Storage: Store at 2—8°C (Refrigerated) under inert atmosphere (Argon/Nitrogen) to prevent
slow oxidation or hydrolysis over long periods.

 Light Sensitivity: Mildly photosensitive; store in amber vials.[1][2]

o Shelf Life: >2 years if stored properly in desiccated conditions.[1][2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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